Cas no 49693-19-8 (N,N'-Bis(2,4,6-tribromophenyl)butanediamide)
49693-19-8 structure
Product Name:N,N'-Bis(2,4,6-tribromophenyl)butanediamide
CAS No:49693-19-8
MF:C16H10Br6N2O2
MW:741.686799526215
CID:2669609
Update Time:2023-08-06
N,N'-Bis(2,4,6-tribromophenyl)butanediamide Chemical and Physical Properties
Names and Identifiers
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- N,N'-Bis(2,4,6-tribromophenyl)succinamide
- N,N'-Bis(2,4,6-tribromophenyl)butanediamide
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- Inchi: 1S/C16H10Br6N2O2/c17-7-3-9(19)15(10(20)4-7)23-13(25)1-2-14(26)24-16-11(21)5-8(18)6-12(16)22/h3-6H,1-2H2,(H,23,25)(H,24,26)
- InChI Key: KTTRBVRGRGEONX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C=C(C=1NC(CCC(NC1C(=CC(=CC=1Br)Br)Br)=O)=O)Br)Br
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 443
- Topological Polar Surface Area: 58.2
N,N'-Bis(2,4,6-tribromophenyl)butanediamide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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